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Compound of Interest |

(R)-4-Chloro-3-
Compound Name:
hydroxybutyronitrile
CAS No.: 113844-99-8; 84367-31-7
Cat. No.: B2562676

A Critical Resource for Chiral Intermediate Handling in
Statin & L-Carnitine Synthesis

Document Control:

Target Compound: (R)-4-Chloro-3-hydroxybutyronitrile[1]

Primary CAS (R-isomer):84367-31-7

Related CAS (S-isomer): 127913-44-4 (Note: The user-provided CAS often refers to the (S)-
enantiomer; verify specific CoA before use).

Synonyms: (R)-4-Chloro-3-hydroxybutanenitrile; (R)-GABOB Nitrile.

Part 1: Executive Safety Analysis

The "Why" Behind the Hazard (R)-4-Chloro-3-hydroxybutyronitrile is not merely a solvent or
simple reagent; it is a bifunctional chiral synthon. Its value lies in its ability to undergo
nucleophilic substitution (via the chlorine) and hydrolysis/reduction (via the nitrile), making it a
cornerstone in the synthesis of L-Carnitine and the side chains of HMG-CoA reductase
inhibitors like Atorvastatin.
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However, this chemical utility drives its biological hazard profile. The molecule combines an
alkyl chloride (potential alkylating agent) with a nitrile moiety (potential metabolic cyanide
release).

Scientist’s Insight: The "Cyanide Ambiguity"

Unlike simple inorganic cyanides (NaCN), this compound does not immediately release
cyanide ions upon contact with water. However, metabolic activation or exposure to strong
bases can trigger degradation.

¢ Mechanism: Aliphatic nitriles can be metabolized by hepatic cytochrome P450 enzymes
(specifically CYP2EL) to release cyanide, though beta-hydroxy nitriles are generally more
stable than alpha-hydroxy nitriles (cyanohydrins).

e Operational Rule: Treat this compound with the same rigor as a "Slow-Release Cyanide"
source. Ensure cyanide antidote kits (e.g., Hydroxocobalamin) are accessible in the facility if
handling >100g quantities.

Part 2: Critical Hazard Identification & Toxicology

GHS Classification (Harmonized):

. Hazard
Hazard Class Category Signal Word H-Code
Statement
Acute Toxicity ) Harmful if
4 Warning H302
(Oral) swallowed.
Acute Toxicity ) Harmful in
4 Warning H312 i i
(Dermal) contact with skin.
) o ] Causes skin
Skin Irritation 2 Warning H315 o
irritation.[2]
o ) Causes serious
Eye Irritation 2A Warning H319

eye irritation.[2]

| STOT - SE | 3 | Warning | H335 | May cause respiratory irritation. |
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Note: While often labeled "Harmful" (Category 4), some vendors classify the racemic mixture or
related analogs as "Toxic" (Category 3). Always adopt the more conservative "Toxic" handling
protocols.

Part 3: Self-Validating Handling Protocols
Engineering Controls & PPE Selection

Standard "lab coat and glasses" are insufficient for chiral nitrile handling due to the risk of
dermal absorption.

e Glove Selection Logic:
o Nitrile Gloves (Standard): Acceptable for splash protection only.

o Laminate/Butyl Gloves (Recommended): Required for prolonged handling or immersion.
Chlorinated alkyls can permeate standard nitrile rubber over time.

o Validation: Check gloves for physical degradation (swelling) every 15 minutes during
active use.

» Respiratory Protection:

o Handle strictly within a Class Il Biosafety Cabinet or Chemical Fume Hood with face
velocity >100 fpm.

o If hood access is compromised, use a full-face respirator with ABEK (Multi-gas) cartridges.

Storage Integrity

o Temperature: 2—-8°C (Refrigerate). Thermal degradation can lead to discoloration and

pressure buildup.

o Atmosphere: Store under inert gas (Argon/Nitrogen). Moisture can hydrolyze the nitrile to the
amide/acid, ruining the enantiomeric excess (ee) and releasing fumes.

Part 4: Emergency Response & Spill Management
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Trustworthiness: This protocol uses a "Check-Confirm-Act" logic to prevent secondary
exposure.

Diagram 1: Emergency Spill Response Workflow
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Caption: Decision logic for spill response. Note that bleach (hypochlorite) is used to oxidize
residual nitrile traces, but must be used cautiously to avoid creating chloramines.

First Aid Specifics:

¢ Inhalation: Remove to fresh air immediately. If breathing is labored, administer oxygen. Do
not perform mouth-to-mouth resuscitation (risk of secondary poisoning).

o Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents
(ethanol/DMSO) as they enhance transdermal absorption of the nitrile.

¢ Ingestion: If conscious, rinse mouth. Do not induce vomiting. Transport to ER with SDS;
mention "Aliphatic Nitrile" to medical staff.

Part 5: Physical & Chemical Properties

Data aggregated from multiple CoA sources for the (R)-enantiomer.

Property Value Context for Researcher

Darkening indicates

Appearance Colorless to pale yellow liquid o )
oxidation/degradation.
Molecular Weight 119.55 g/mol -
- ) High boiler; difficult to remove
Boiling Point 110 °C @ 1 mmHg )
by rotary evaporation.
) Denser than water; sinks in
Density 1.25 g/mL

agueous extraction.

Critical quality attribute (CQA
Optical Rotation quallty (CQA)

(neat) for chiral synthesis.
- Soluble in MeOH, EtOH, Miscible with most organic
Solubility
EtOAcC solvents.
Combustible, but low
Flash Point 113 °C (Closed Cup) flammability risk under normal

use.
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Part 6: Synthesis & Application Context

Understanding the synthesis pathway helps researchers anticipate impurities (e.g., residual
epichlorohydrin or cyanide).

Diagram 2: Synthesis & Application Pathway
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Caption: The synthesis utilizes highly toxic precursors (Epichlorohydrin and Cyanide). Residual
traces of these starting materials may be present in lower-grade commercial batches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. JPS63316758A - Production of 4-chloro-3-hydroxybutyronitrile - Google Patents
[patents.google.com]

¢ 2. Butanenitrile, 4-chloro-3-hydroxy- | C4AH6CINO | CID 92736 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: Safety & Handling of (R)-4-Chloro-3-
hydroxybutyronitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2562676#r-4-chloro-3-hydroxybutyronitrile-safety-
data-sheet-sds-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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